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Compound of Interest

Compound Name: 4-Morpholineacetic Acid

Cat. No.: B1348368 Get Quote

An In-Depth Technical Guide to the Stability and Storage of 4-Morpholineacetic Acid

This guide provides a comprehensive technical overview of the stability and storage

considerations for 4-Morpholineacetic acid (also known as 2-(4-Morpholinyl)acetic acid).

Intended for researchers, chemists, and drug development professionals, this document

synthesizes key physicochemical data with established principles of chemical stability and

regulatory guidance to ensure the integrity of this valuable compound in research and

development settings.

Introduction: The Imperative of Stability
4-Morpholineacetic acid is a versatile heterocyclic building block employed in the synthesis of

a wide range of molecules, from pharmaceutical intermediates to agrochemicals. Its structure,

featuring a tertiary amine within the morpholine ring and a carboxylic acid moiety, imparts

unique solubility and reactivity characteristics. However, these same functional groups are also

the primary sites of potential chemical degradation. Understanding the stability profile of 4-
Morpholineacetic acid is not merely an academic exercise; it is a critical prerequisite for

developing robust synthetic routes, ensuring the accuracy of experimental results, and

establishing a safe and effective shelf-life for active pharmaceutical ingredients (APIs). This

guide details the intrinsic chemical vulnerabilities of the molecule, provides recommendations

for optimal storage, and outlines a systematic approach to evaluating its stability under

stressed conditions.
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Physicochemical Characterization
A thorough understanding of a compound's physical and chemical properties is the foundation

of any stability assessment. The properties of 4-Morpholineacetic acid are summarized

below. It is important to note the variability in reported values for properties such as melting

point and solubility, which underscores the importance of empirical verification with the specific

batch of material being used.

Property Value Source(s)

CAS Number 3235-69-6

Molecular Formula C₆H₁₁NO₃

Molecular Weight 145.16 g/mol

Appearance
Off-white to yellow crystalline

solid/powder

Melting Point
118-127°C or 162-164°C

(values vary by source)

Boiling Point 272°C

Predicted pKa 2.25 ± 0.10

Solubility

Slightly soluble in DMSO and

Methanol. Solubility in water is

reported variably; the

hydrochloride salt is noted to

be water-soluble.

Chemical Stability Profile & Postulated Degradation
Pathways
The stability of 4-Morpholineacetic acid is governed by its two primary functional groups: the

morpholine ring and the carboxylic acid. The tertiary amine of the morpholine ring is susceptible

to oxidation, while the entire ring system can undergo cleavage. The carboxylic acid can
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participate in esterification reactions and influences the molecule's overall pH-dependent

stability.

Oxidative Degradation
Oxidation is a primary degradation pathway for the morpholine moiety. The tertiary amine is a

likely target for oxidizing agents, potentially forming an N-oxide. More aggressive oxidation,

similar to pathways observed in microbial degradation, can lead to the cleavage of the C-N

bond adjacent to the nitrogen. This ring-opening would generate highly polar, open-chain

impurities.

Hydrolytic Degradation
While the ether linkage in the morpholine ring is generally stable to hydrolysis, the C-N bonds

can be susceptible to cleavage under harsh acidic or basic conditions, although this is less

common than oxidative cleavage. The primary concern regarding hydrolysis relates to its

impact on subsequent reactions. For instance, the presence of water can inhibit the

esterification of the carboxylic acid group with alcoholic solvents or excipients.

Thermal and Photolytic Degradation
As per International Council for Harmonisation (ICH) guidelines, substances must be evaluated

for their sensitivity to thermal and photolytic stress. Thermal decomposition at high

temperatures can lead to fragmentation of the molecule, releasing oxides of carbon (CO, CO₂)

and nitrogen (NOx). Photostability testing is crucial as molecules with heteroatoms and lone

pairs of electrons can absorb UV or visible light, leading to radical-mediated degradation

pathways.

The following diagram illustrates the postulated major degradation pathways for 4-
Morpholineacetic acid.
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Caption: Postulated degradation pathways of 4-Morpholineacetic acid.

Recommended Storage and Handling Conditions
Based on the chemical nature of 4-Morpholineacetic acid and general best practices, the

following storage and handling procedures are recommended to maximize its shelf-life and

maintain purity.

Temperature: For long-term storage, refrigeration at 2-8°C is recommended. While some

suppliers indicate room temperature storage is acceptable, lower temperatures will slow the

rate of any potential degradation reactions.

Atmosphere: The compound should be stored in a tightly sealed container to protect it from

atmospheric moisture and oxygen. For sensitive applications or long-term archival, storage

under an inert atmosphere (e.g., Argon or Nitrogen) is advisable to prevent oxidation.

Light: Store in an amber or opaque container to protect from light, which can catalyze

degradation.

Moisture: The compound should be stored in a dry environment, preferably in a desiccator.

The recommendation to "Protect from moisture" for the related hydrochloride salt suggests

potential hygroscopicity or moisture-mediated degradation.

Chemical Incompatibilities: Avoid storage with or exposure to the following:

Strong Oxidizing Agents: (e.g., peroxides, permanganates, chromic acid) can lead to rapid

and uncontrolled degradation of the morpholine ring.
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Strong Acids and Bases: Can catalyze hydrolytic degradation or cause salt formation,

altering the compound's properties.

Reactive Alcohols: At elevated temperatures, the carboxylic acid moiety may undergo

esterification, especially in the absence of water.

Protocol for Stability Assessment: A Forced
Degradation Study
To definitively characterize the stability of 4-Morpholineacetic acid, a forced degradation (or

stress testing) study is essential. This involves subjecting the compound to harsh conditions to

intentionally induce degradation, allowing for the identification of degradation products and the

development of a stability-indicating analytical method. The goal is to achieve a target

degradation of approximately 5-20%.

Experimental Protocol
Solution Preparation: Prepare a stock solution of 4-Morpholineacetic acid at a known

concentration (e.g., 1 mg/mL) in a suitable solvent system, such as a 50:50 mixture of

acetonitrile and water.

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 0.1 M to 1 M HCl. Store at room temperature

and at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

Base Hydrolysis: Mix the stock solution with 0.1 M to 1 M NaOH. Store at room

temperature for a defined period. Elevated temperatures may cause rapid degradation.

Oxidative Degradation: Mix the stock solution with a solution of 3-6% hydrogen peroxide

(H₂O₂). Store at room temperature, protected from light, for a defined period.

Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for 48 hours.

Also, expose the stock solution to 60-80°C.

Photolytic Degradation: Expose the solid compound and the stock solution to a light

source that provides both UV and visible light, as specified in ICH Q1B guidelines (e.g., an
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overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200 watt-hours/square meter).

Sample Quenching & Analysis:

At designated time points, withdraw aliquots from each stress condition.

For acid and base hydrolysis samples, neutralize with an equimolar amount of base or

acid, respectively.

Dilute all samples to a suitable concentration for analysis.

Analyze all stressed samples, along with an unstressed control sample, using a stability-

indicating HPLC method.

Forced Degradation Workflow
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Caption: Workflow for a forced degradation study of 4-Morpholineacetic acid.

Analytical Methods for Purity and Degradation
Monitoring
A validated, stability-indicating analytical method is required to separate and quantify 4-
Morpholineacetic acid in the presence of its degradation products, impurities, and any other

matrix components.

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is the method of

choice. A C18 column with a gradient elution using a mobile phase of acidified water (e.g.,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1348368?utm_src=pdf-body-img
https://www.benchchem.com/product/b1348368?utm_src=pdf-body
https://www.benchchem.com/product/b1348368?utm_src=pdf-body
https://www.benchchem.com/product/b1348368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is a typical starting

point.

Detection: UV detection is suitable if the parent compound and degradants possess a

chromophore. However, given the structure, UV absorbance may be weak. Therefore,

coupling the HPLC to a Mass Spectrometer (LC-MS) is highly recommended. MS detection

provides superior sensitivity and specificity and is invaluable for the structural elucidation of

unknown degradation products.

Conclusion
4-Morpholineacetic acid is a stable compound when stored under appropriate conditions. Its

primary vulnerabilities lie in the oxidative sensitivity of the morpholine ring and the potential for

reactions involving the carboxylic acid group at elevated temperatures. The key to ensuring its

integrity is to store the material in a cool, dry, and dark environment in a tightly sealed

container, away from incompatible chemicals. For applications requiring a deep understanding

of its stability profile, a systematic forced degradation study, guided by ICH principles and

analyzed with a robust, stability-indicating LC-MS method, is the definitive approach. By

adhering to these principles, researchers and developers can confidently utilize 4-
Morpholineacetic acid, ensuring the quality and reliability of their work.

To cite this document: BenchChem. [4-Morpholineacetic acid stability and storage
conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348368#4-morpholineacetic-acid-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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